Cas no 521974-76-5 (Benzonitrile, 2-(3-formylphenoxy)-)

• Product Name: Benzonitrile, 2-(3-formylphenoxy)-
• CAS No: 521974-76-5
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1576414
• PubChem ID: 59599504
• Update Time: 2025-04-21

Benzonitrile, 2-(3-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-formylphenoxy)-
• DB-391507
• 2-(3-formylphenoxy)benzonitrile
• 521974-76-5
• SCHEMBL3168191

• Inchi： 1S/C14H9NO2/c15-9-12-5-1-2-7-14(12)17-13-6-3-4-11(8-13)10-16/h1-8,10H
• InChI Key： BAOCCJCCVVJUKY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09